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Compound of Interest

Compound Name: Tetrahydrobiopterin

Cat. No.: B1682763

For researchers, scientists, and drug development professionals, the selection of a high-quality
Tetrahydrobiopterin (BH4) formulation is critical for obtaining reliable and reproducible
experimental results. This guide provides a comparative overview of commercially available
BH4 formulations for research use, supported by experimental protocols to assess their
performance.

Tetrahydrobiopterin (BH4) is an essential cofactor for several aromatic amino acid
hydroxylases and nitric oxide synthases (NOS), playing a pivotal role in the synthesis of
neurotransmitters and nitric oxide.[1] Due to its inherent instability and susceptibility to
oxidation, the purity and stability of BH4 formulations are paramount for research applications.

[2]

Comparison of Commercial Tetrahydrobiopterin
Formulations

While direct comparative studies between different commercial BH4 formulations are not
readily available in the published literature, this section provides a summary of product
specifications from prominent suppliers. Researchers are encouraged to perform their own in-
house validation using the protocols provided in this guide.
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. . Schircks
Sigma-Aldrich . .
Cayman Chemical Laboratories
Feature (Product No.
(Item No. 81880) (Product No.
T4425)
11.212)
(6R)-5,6,7,8- (6R)-5,6,7,8- (6R)-5,6,7,8-
Product Name Tetrahydrobiopterin tetrahydro-L-Biopterin ~ Tetrahydro-L-biopterin
dihydrochloride (hydrochloride) dihydrochloride

White to light yellow

Form Powder Crystalline solid

powder
Purity >98% (HPLC) >99%]3] > 99.5%[4]
CAS Number 69056-38-8 69056-38-8[5] 69056-38-8[4]

Molecular Formula

CoH15Ns0Os3 - 2HCI

CoH15Ns03 - 2HCI[3]

CoH15Ns0s - 2HCI[4]

Molecular Weight 314.17 g/mol 314.2 g/mol [3] 314.2 g/mol [4]
) -20°C or colder,
-20°C, desiccated, ]
Storage ) -20°C[3] desiccated, protected
protected from light[2] ]
from light[4]
Soluble in oxygen-free  Soluble in DMSO (>5
. water (19.6-20.4 mg/mL), DMF (>3 Freely soluble in
Solubility

mg/mL) and 0.1 N
HCI.[2][6]

mg/mL), and PBS (pH
7.2) (>10 mg/mL).[5]

water.[4]

Stability Notes

Very hygroscopic.
Solutions are unstable
in neutral/alkaline
conditions. Stable in
0.1 N HCl at -20°C for

several weeks.[2]

Aqueous solutions are
not recommended for
storage for more than

one day.[3]

Very hygroscopic.
Reacts with oxygen,
especially in neutral
and alkaline solutions.
Solutions are
relatively stable at
-20°C or colder.[4]

Key Signaling Pathways Involving
Tetrahydrobiopterin
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BH4 is a critical cofactor in several vital signaling pathways. Understanding these pathways is
essential for designing experiments and interpreting results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to Commercial
Tetrahydrobiopterin (BH4) Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682763#comparison-of-commercial-
tetrahydrobiopterin-formulations-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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